Cas no 1203686-10-5 (4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1203686-10-5
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• CID: 1033871
• PubChem ID: 71303219
• Update Time: 2025-10-30

4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 4,4-dimethyl-6-(trifluoromethyl)-2,3-dihydro-1H-isoquinoline,hydrochloride
• J-514016
• 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolinehydrochloride
• DB-305213
• DTXSID30744849
• 4,4-dimethyl-6-(trifluoromethyl)-2,3-dihydro-1H-isoquinoline;hydrochloride
• 1203686-10-5

• Inchi： 1S/C12H14F3N.ClH/c1-11(2)7-16-6-8-3-4-9(5-10(8)11)12(13,14)15;/h3-5,16H,6-7H2,1-2H3;1H
• InChI Key： SBTZLZWNQGCSGI-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2CNCC(C)(C)C=2C=1)(F)F

Computed Properties

• Exact Mass: 265.0845117g/mol
• Monoisotopic Mass: 265.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride: A Comprehensive Overview

The compound with CAS No. 1203686-10-5, commonly referred to as 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential applications in drug development.

Tetrahydroisoquinolines are a subset of isoquinoline alkaloids, which are naturally occurring compounds with a wide range of pharmacological effects. The 4,4-Dimethyl-6-(trifluoromethyl) substitution pattern in this compound introduces unique electronic and steric properties that enhance its stability and bioavailability. The presence of a trifluoromethyl group at the 6-position further modulates the compound's lipophilicity and metabolic profile.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent antidepressant activity by modulating serotonin reuptake in preclinical models. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.

The synthesis of 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride involves a multi-step process that includes Friedel-Crafts alkylation and subsequent hydrogenation to achieve the tetrahydroisoquinoline framework. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution reactions under controlled conditions to ensure regioselectivity.

From an analytical standpoint, this compound can be characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods provide insights into its molecular structure and stereochemistry, which are critical for understanding its pharmacokinetic properties.

In terms of applications, 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride has shown potential in treating various neurological conditions due to its ability to inhibit monoamine oxidase (MAO) enzymes. This activity suggests its utility in managing neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various drug targets using molecular docking studies. These studies have revealed that the compound exhibits strong interactions with key residues in the active sites of target proteins, further validating its therapeutic potential.

In conclusion, CAS No. 1203686-10-5, or 4,4-Dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride, represents a promising lead compound in drug discovery with significant implications for treating CNS disorders. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application.